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For Researchers, Scientists, and Drug Development Professionals

Introduction

Myristoleyl oleate, an ester of myristoleyl alcohol and oleic acid, is a lipophilic compound with
potential applications in topical and transdermal drug delivery. Its emollient properties and
ability to integrate into the lipid matrix of the stratum corneum make it a candidate for
enhancing the penetration of Active Pharmaceutical Ingredients (APIs). These application notes
provide an overview of its mechanism of action, safety profile, and protocols for evaluating its
efficacy as a skin penetration enhancer. Due to limited publicly available data specifically for
Myristoleyl oleate, the following protocols and data are based on studies of structurally related
compounds, such as oleic acid and other fatty acid esters, which are expected to have similar
mechanisms of action.

Mechanism of Action

Myristoleyl oleate is believed to enhance skin penetration primarily by disrupting the highly
organized lipid structure of the stratum corneum. This outermost layer of the skin serves as the
main barrier to drug absorption. As a lipophilic ester, Myristoleyl oleate can intercalate into the
lipid bilayers, increasing their fluidity and creating disordered domains. This transient disruption
of the barrier allows for increased partitioning and diffusion of APl molecules through the skin.
The oleyl moiety, being an unsaturated fatty acid component, is particularly effective at
fluidizing the lipid lamellae.
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» To cite this document: BenchChem. [Application Notes and Protocols for Myristoleyl Oleate
as a Skin Penetration Enhancer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15601129#using-myristoleyl-oleate-to-enhance-skin-
penetration-of-apis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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